Cas no 12063-98-8 (Gallium phosphide)

• Product Name: Gallium phosphide
• CAS No: 12063-98-8
• MF: GaP
• MW: 100.696760177612
• MDL: MFCD00016109
• CID: 86634
• PubChem ID: 24874213
• Update Time: 2025-06-28

Gallium phosphide Chemical and Physical Properties

Names and Identifiers

• Gallium phosphide
• galliummonophosphide
• GALLIUM PHOSPHIDE, SINGLE CRYSTAL SUBST&
• 521574_ALDRICH
• 651494_ALDRICH
• AC1L34BT
• CCRIS 4019
• EINECS 235-057-2
• Gallium phosphide (GaP)
• Gallium monophosphide
• Gallium Phosphoricum
• DTXSID60894184
• Gallium phosphide, 99.99% metals basis
• UNII-3J421F73DV
• DTXCID301324226
• MFCD00016109
• Q421416
• gallanylidynephosphane
• Gallium phosphide, 99.99% trace metals basis
• 12063-98-8
• GALLIUM PHOSPHIDE [MI]
• Gallium phosphide, (single crystal substrate), <111>, diam. x thickness 2 in. x 0.5 mm
• 3J421F73DV
• Gallium Phosphide Nanodispersion

• MDL： MFCD00016109
• Inchi： 1S/Ga.P
• InChI Key： HZXMRANICFIONG-UHFFFAOYSA-N
• SMILES： [Ga]#P

Computed Properties

• Exact Mass: 99.8994
• Monoisotopic Mass: 99.899
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 10
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Yellow to yellowish green cubic crystals
• Density: 4.13 g/mL at 25 °C
• Melting Point: 1480 °C
• Boiling Point: °Cat760mmHg
• Flash Point: 230 °F
• Refractive Index: 2.9
• Water Partition Coefficient: Insoluble in water.
• PSA: 0
• LogP: 0.17000
• Solubility: Poorly soluble in dilute \ concentrated hydrochloric acid \ nitric acid
• Merck: 14,4353

Gallium phosphide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319,H335
• Warning Statement： P261,P280,P305
  P351
  P338,P304
  P340,P405,P501A
• Hazardous Material transportation number：UN 3288
• WGK Germany：2
• Hazard Category Code： 36/37
• Safety Instruction： 26
• FLUKA BRAND F CODES：10-21
• RTECS：LW9675000
• Hazardous Material Identification：
• Storage Condition：Warehouse ventilation and low temperature drying
• TSCA：Yes
• Risk Phrases：R36/37

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Miscellaneous mixed metal/non-metals

Additional information on Gallium phosphide

Gallium Phosphide (CAS No. 12063-98-8): A Versatile Material in Biomedical Applications

Gallium phosphide, with its CAS number 12063-98-8, is a compound semiconductor that has garnered significant attention in the field of biomedical research. This material, characterized by its unique electronic and optical properties, has been explored for its potential in various biomedical applications, including drug delivery systems, imaging technologies, and bioelectronic devices. Recent advancements in nanotechnology and materials science have further expanded the utility of Gallium phosphide in biomedical innovation.

Gallium phosphide is a III-V semiconductor with a direct bandgap of approximately 2.26 eV at room temperature. This property makes it particularly suitable for optoelectronic applications, such as photovoltaic devices and light-emitting diodes (LEDs). However, its potential in biomedical applications has recently emerged as a focal point of research. The ability of Gallium phosphide to interact with biological systems and its biocompatibility have been key factors in its growing relevance within the biomedical field.

Recent studies have demonstrated the integration of Gallium phosphide into nanomedicine and biomaterials science. For instance, researchers have explored the use of Gallium phosphide nanoparticles for targeted drug delivery. These nanoparticles can be functionalized with specific ligands to enhance their interaction with target cells, thereby improving the efficacy of therapeutic agents. This approach has shown promise in the treatment of various neurological disorders and oncological conditions.

Another area of interest is the application of Gallium phosphide in biomedical imaging. The unique optical properties of Gallium phosphide enable it to serve as a contrast agent for in vivo imaging. By leveraging its photoluminescence characteristics, scientists have developed quantum dot-based imaging technologies that offer enhanced resolution and sensitivity. These advancements have the potential to revolutionize diagnostic procedures by enabling earlier detection of pathological conditions.

Moreover, Gallium phosphide has been investigated for its role in bioelectronic interfaces. Its high electrical conductivity and compatibility with biological tissues make it an attractive candidate for implantable devices and neural interfaces. Recent research has focused on the development of flexible electronics using Gallium phosphide to facilitate long-term monitoring of physiological signals without causing tissue damage.

One of the most promising developments in Gallium phosphide research is its application in drug delivery systems. The material's ability to encapsulate and release therapeutic agents in a controlled manner has been extensively studied. For example, Gallium phosphide nanocarriers have been designed to deliver antimicrobial agents to infected tissues, reducing systemic toxicity while enhancing local drug concentration. This approach has shown particular efficacy in treating chronic infections and resistant bacterial strains.

In addition to its role in drug delivery, Gallium phosphide has been explored for its potential in regenerative medicine. Researchers have investigated the use of Gallium phosphide scaffolds to support cell proliferation and tissue regeneration. These scaffolds can be engineered to mimic the extracellular matrix, providing a conducive environment for stem cell differentiation and organoid development. This has opened new avenues for bioprinting and 3D cell culture technologies.

Recent studies have also highlighted the importance of Gallium phosphide in biocompatibility studies. While the material is generally considered biocompatible, its long-term effects on biological systems require further investigation. Researchers are currently exploring the impact of Gallium phosphide on immune responses and toxicological profiles. These studies are crucial for ensuring the safe and effective use of Gallium phosphide in clinical applications.

Furthermore, the synthesis and functionalization of Gallium phosphide nanoparticles have been optimized to enhance their performance in biomedical applications. Techniques such as chemical vapor deposition and sol-gel processes have been employed to produce nanoparticles with controlled size and morphology. These advancements have enabled the development of targeted drug delivery systems and imaging agents with improved stability and functionality.

The integration of Gallium phosphide into biomedical devices has also been a focus of recent research. For example, Gallium phosphide has been used to develop electrochemical sensors for detecting biomarkers associated with chronic diseases. These sensors offer high sensitivity and specificity, enabling early diagnosis and monitoring of disease progression. The potential of Gallium phosphide in point-of-care diagnostics is a significant area of exploration in the biomedical field.

Despite its promising applications, the use of Gallium phosphide in biomedical contexts is still in its early stages. Challenges such as biocompatibility, toxicity, and scalability need to be addressed to ensure its safe and effective application. Ongoing research is focused on overcoming these challenges through advanced nanoengineering techniques and biomaterials design.

In conclusion, Gallium phosphide, with its unique properties and versatile applications, is a material with significant potential in the biomedical field. As research continues to advance, the integration of Gallium phosphide into biomedical technologies is expected to lead to innovative solutions for various health-related challenges. The ongoing exploration of Gallium phosphide's capabilities in biomedical research underscores its importance as a key player in the future of healthcare innovation.